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Compound of Interest

Compound Name: Azido-PEG10-CH2CO2-NHS

Cat. No.: B11928296 Get Quote

This technical guide provides a comprehensive overview of the synthesis of Azido-PEG10-
CH2CO2-NHS, a heterobifunctional linker widely utilized by researchers, scientists, and drug

development professionals. This linker contains an azide moiety for "click" chemistry

applications and an N-hydroxysuccinimide (NHS) ester for facile conjugation to primary amines.

This document outlines the synthetic pathway, detailed experimental protocols, and relevant

quantitative data.

Synthetic Pathway Overview
The synthesis of Azido-PEG10-CH2CO2-NHS is a multi-step process that begins with a

protected polyethylene glycol (PEG) derivative. The overall strategy involves the introduction of

the azide functionality at one terminus and the generation of a reactive NHS ester at the other.

The general synthetic scheme is illustrated below.
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Step 1: Azidation Step 2: Deprotection Step 3: NHS Ester Formation

HO-PEG10-CH2COOtBu MsO-PEG10-CH2COOtBu

 MsCl, Et3N
 CH2Cl2, 0°C to RT N3-PEG10-CH2COOtBu

 NaN3
 DMF, 80°C N3-PEG10-CH2COOH

 TFA
 CH2Cl2, RT Azido-PEG10-CH2CO2-NHS

 NHS, EDC
 CH2Cl2, RT

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azidation

Deprotection

NHS Ester Formation

Dissolve HO-PEG10-CH2COOtBu
in CH2Cl2

Mesylation at 0°C to RT

Workup & Concentration

Azidation with NaN3 in DMF at 80°C

Workup & Purification

Dissolve Azido-PEG10-CH2COOtBu
in CH2Cl2/TFA

Proceed with
N3-PEG10-CH2COOtBu

Stir at RT

Solvent Removal

Dissolve Azido-PEG10-CH2COOH
in CH2Cl2

Proceed with
crude N3-PEG10-CH2COOH

Add NHS and EDC

Stir at RT

Workup & Purification

Final

Final Product:
Azido-PEG10-CH2CO2-NHS
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of Azido-
PEG10-CH2CO2-NHS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928296#synthesis-of-azido-peg10-ch2co2-nhs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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